Cas no 1804893-05-7 (Methyl 3-cyano-2,4-diethylbenzoate)

• Product Name: Methyl 3-cyano-2,4-diethylbenzoate
• CAS No: 1804893-05-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5009362
• Update Time: 2025-06-30

Methyl 3-cyano-2,4-diethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2,4-diethylbenzoate

• Inchi： 1S/C13H15NO2/c1-4-9-6-7-11(13(15)16-3)10(5-2)12(9)8-14/h6-7H,4-5H2,1-3H3
• InChI Key： QWYHERUBOBMMAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC)C(C#N)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2,4-diethylbenzoate

Methyl 3-cyano-2,4-diethylbenzoate: A Comprehensive Overview

Methyl 3-cyano-2,4-diethylbenzoate (CAS No. 1804893-05-7) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its benzoate ester functional group and substituted cyano and ethyl groups, exhibits intriguing chemical properties that make it a valuable component in numerous applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further highlighted its potential in modern chemical industries.

The molecular structure of Methyl 3-cyano-2,4-diethylbenzoate is defined by a benzene ring substituted with a cyano group at the 3-position and ethyl groups at the 2 and 4 positions. The ester functionality at the benzoate position introduces additional reactivity, enabling this compound to participate in various chemical transformations. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal precursor for synthesizing more complex molecules, particularly in the realm of pharmaceutical intermediates and agrochemicals.

Recent studies have explored the application of Methyl 3-cyano-2,4-diethylbenzoate in drug discovery processes. Researchers have utilized its structural features to design bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The compound's ability to act as a scaffold for constructing multi-functional drug candidates has been validated through several preclinical studies, underscoring its significance in medicinal chemistry.

In the field of materials science, Methyl 3-cyano-2,4-diethylbenzoate has found utility as a precursor for generating advanced materials such as polymers and liquid crystals. Its cyano group contributes to the formation of hydrogen bonds, which are critical for stabilizing polymer networks. Additionally, the ethyl substituents enhance the compound's solubility in organic solvents, facilitating its use in solution-based polymerization techniques.

The synthesis of Methyl 3-cyano-2,4-diethylbenzoate typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts acylation of methyl benzoate followed by selective substitution reactions to introduce the cyano and ethyl groups. Recent optimizations in catalytic systems have improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, Methyl 3-cyano-2,4-diethylbenzoate has been employed as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in organic synthesis. Its role as a building block has been instrumental in constructing complex molecular architectures with potential applications in optoelectronics and catalysis.

Looking ahead, ongoing research aims to explore the electrochemical properties of Methyl 3-cyano-2,4-diethylbenzoate, particularly its suitability as an electrolyte component in energy storage devices such as supercapacitors and batteries. Preliminary findings suggest that its unique electronic configuration could enhance energy storage efficiency, paving the way for innovative applications in renewable energy technologies.

In conclusion, Methyl 3-cyano-2,4-diethylbenzoate (CAS No. 1804893-05-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural attributes and reactivity make it an invaluable tool for chemists striving to develop novel materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in advancing modern chemistry is set to grow even further.